Cas no 304446-63-7 (6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline)

• Product Name: 6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline
• CAS No: 304446-63-7
• MF: C₃₁H₂₂ClN₅
• MW: 499.992885112762
• CID: 6527238
• Update Time: 2025-07-25

6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline
• (E)-6-chloro-2-(2-((1,3-diphenyl-1H-pyrazol-4-yl)methylene)hydrazinyl)-4-phenylquinoline
• 1H-Pyrazole-4-carboxaldehyde, 1,3-diphenyl-, 2-(6-chloro-4-phenyl-2-quinolinyl)hydrazone

• Inchi： 1S/C31H22ClN5/c32-25-16-17-29-28(18-25)27(22-10-4-1-5-11-22)19-30(34-29)35-33-20-24-21-37(26-14-8-3-9-15-26)36-31(24)23-12-6-2-7-13-23/h1-21H,(H,34,35)
• InChI Key： CWGSCGMIPQIWPJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C=NNC2C=C(C3=CC=CC=C3)C3C(N=2)=CC=C(Cl)C=3)C(C2=CC=CC=C2)=N1

Additional information on 6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline

Introduction to 6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline and Its Significance in Modern Chemical Research

6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline, with the CAS number 304446-63-7, represents a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique chemical composition, featuring a quinoline core conjugated with a hydrazinyl and pyrazole moiety, positions it as a promising candidate for further exploration in drug discovery.

The quinoline scaffold is well-documented for its pharmacological significance, having been extensively studied for its antimicrobial, antimalarial, and anticancer properties. The presence of a chloro substituent at the 6-position and a phenyl group at the 4-position further modulates the electronic and steric properties of the molecule, enhancing its interactions with biological targets. Additionally, the incorporation of a hydrazinyl group linked to a 1,3-diphenylpyrazole ring introduces additional functional diversity, which can be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in cancer progression. Among these, enzymes such as kinases and poly(ADP-ribose) polymerases (PARPs) have emerged as critical therapeutic targets. The structural features of 6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline suggest that it may interact with such targets, potentially leading to the development of novel anticancer agents. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities with certain kinase domains, making it an attractive starting point for structure-based drug design.

The hydrazinyl moiety in particular has been explored for its ability to form covalent bonds with biological targets, which can lead to irreversible inhibition of enzyme activity. This property is particularly valuable in cancer therapy, where sustained inhibition of key signaling pathways is often required to achieve therapeutic efficacy. The 1,3-diphenylpyrazole ring adds another layer of complexity to the molecule’s interactions with biological systems. This moiety has been shown to modulate electron density and influence hydrogen bonding patterns, which can be critical for optimizing drug-receptor interactions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of derivatives of 6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline, allowing for rapid screening of their biological activities. High-throughput screening (HTS) techniques have been employed to identify compounds with enhanced potency and selectivity against target enzymes. These efforts have yielded several promising candidates that are currently undergoing further characterization in vitro and in vivo.

The quinoline core also lends itself to photophysical studies, which are increasingly important in the development of photoactivatable drugs. These drugs can be designed to respond to light stimuli, allowing for spatial and temporal control over their activity. The presence of aromatic rings and conjugated systems in 6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yl)methylidenehydrazin-1-yl-4-phenylquinoline makes it a suitable candidate for exploring such applications. Researchers are investigating its potential as a photosensitizer or as part of a photoswitchable drug system.

Another area of interest is the use of 6-chloro-2-(E)-2-(1,3-diphenyl-1H-pyrazol-4-yli)methylidenehydrazin - 1 - yl - 4 - phen ylquinoline in combination therapies. By pairing this compound with other agents that target different pathways or mechanisms within cancer cells, researchers aim to enhance overall therapeutic efficacy while minimizing side effects. Preclinical studies have suggested that combinations involving kinase inhibitors and PARP modulators may synergistically improve outcomes for patients with certain types of cancer.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. Such collaborations are essential for translating laboratory findings into viable therapeutic options. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating the structure-function relationships of 6-chloro - 2 - ( E ) - 2 - ( 1 , 3 - diphen yl - 1 H - py ra z ol - 4 - yl ) - me th ylidene hy dr az ini n - 1 - yl - 4 - phen ylquino line, providing critical insights into its reactivity and interaction with biological targets.

In conclusion,6-chloro - 2 - ( E ) - 2 - ( 1 , 3 - diphen yl - 1 H - py ra z ol - 4 - yl ) me th ylidene hy dr az ini n - 1 - yl - 4 phen ylquino line represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for this molecule,CAS no30444663_7 will undoubtedly play an important role in shaping the future of medicinal chemistry.